molecular formula C18H21FN2 B5063785 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate)

3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate)

Cat. No. B5063785
M. Wt: 284.4 g/mol
InChI Key: SMNFZIXZTPJFCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate), also known as ABT-594, is a synthetic compound that acts as a potent analgesic drug. It was first synthesized in 1996 by Abbott Laboratories, and since then, it has been extensively studied for its potential use in treating chronic pain.

Mechanism of Action

3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) acts as a potent agonist of the α4β2 nicotinic acetylcholine receptor. This receptor is found in the brain and spinal cord and plays a key role in pain processing. By activating this receptor, 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) can reduce the transmission of pain signals to the brain, leading to analgesia. 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) also activates the same receptors as nicotine, but without the addictive properties.
Biochemical and Physiological Effects
3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) has been shown to have potent analgesic effects in animal models of chronic pain. It has also been shown to be effective in reducing nicotine self-administration in rats. 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) has a long duration of action, with analgesic effects lasting up to 8 hours in animal models. It has also been shown to have a good safety profile, with no significant side effects observed in animal studies.

Advantages and Limitations for Lab Experiments

3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) has several advantages for lab experiments. It has a long duration of action, which makes it useful for studying chronic pain models. It also has a good safety profile, which makes it a suitable candidate for further development as a potential analgesic drug. However, 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) is a synthetic compound that requires specialized equipment and expertise for its synthesis. This can make it difficult and costly to produce for lab experiments.

Future Directions

There are several future directions for 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) research. One potential direction is to further investigate its potential use in treating chronic pain in humans. Another direction is to explore its potential use in treating nicotine addiction. Additionally, further studies are needed to understand the long-term effects of 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) on the brain and other organs. Finally, there is a need for the development of more efficient and cost-effective methods for synthesizing 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) for lab experiments.

Synthesis Methods

The synthesis of 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) involves a series of chemical reactions that start with 2-fluorobenzylamine and end with the formation of the bis(trifluoroacetate) salt of 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate). The key step in the synthesis is the coupling of 4-(2-fluorobenzyl)-1-piperidinecarboxylic acid with 3-(dimethylamino)pyridine using a coupling reagent such as HATU or PyBOP. The resulting intermediate is then treated with trifluoroacetic acid to form the final product.

Scientific Research Applications

3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) has been extensively studied for its potential use in treating chronic pain. It acts as a potent analgesic by binding to the α4β2 nicotinic acetylcholine receptor in the brain and spinal cord. This receptor plays a key role in pain processing, and by activating it, 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) can reduce pain signals sent to the brain. 3-{[4-(2-fluorobenzyl)-1-piperidinyl]methyl}pyridine bis(trifluoroacetate) has also been studied for its potential use in treating nicotine addiction, as it can activate the same receptors as nicotine without the addictive properties.

properties

IUPAC Name

3-[[4-[(2-fluorophenyl)methyl]piperidin-1-yl]methyl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21FN2/c19-18-6-2-1-5-17(18)12-15-7-10-21(11-8-15)14-16-4-3-9-20-13-16/h1-6,9,13,15H,7-8,10-12,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMNFZIXZTPJFCJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CC2=CC=CC=C2F)CC3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21FN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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